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1H-Indole-3-thiol metal binding affinity
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Compound Focus: 1H-Indole-3-thiol

CAS No.: 480-94-4

Cat. No.: S772781

Compound Profile: 1H-Indole-3-thiol

Property Description

Chemical Name 1H-Indole-3-thiol [1]

Synonyms 3-Mercaptoindole [1]
CAS Number 480-94-4 [1]
Molecular CsH7NS [1]
Formula

Molecular Weight  149.22 g/mol [1]

Chemical L Structure of 1H-Indole-3-thiol [1]
Structure
Key Feature Contains sulfur and nitrogen atoms, which are potential donor sites for metal

coordination [2].
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Metal Binding and Coordination Chemistry

The indole scaffold, particularly when modified with specific donor groups like thiols, can act as a ligand to

form complexes with transition metals [2].

¢ Role as a Precursor: 1H-Indole-3-thiol is more frequently documented as a building block to
synthesize more complex ligands, such as indole-3-thiosemicarbazones [2]. These derived ligands
are then used to create metal complexes with elements like Copper (Cu(l)) and Silver (Ag(l)), which
have been studied for their anti-tubercular activity [2].

e Coordination Modes: Indole derivatives can bind to metal centers in several ways. The binding can
occur through the sulfur atom (S-donor) of the thiol group, the nitrogen atom (N-donor) of the
pyrrole ring, or via Tt-interactions with the indole ring system [2].

Below is a general diagram illustrating these potential coordination modes.
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Experimental Insights from Related Compounds

The following table summarizes a key study on metal complexes derived from an indole-thiol precursor,

which illustrates a common experimental approach in this field.

| Aspect | Description | | :--- | :--- | | Ligand Used | Indole-3-thiosemicarbazone (synthesized from indole-3-
thiol precursors) [2]. | | Metals Complexed | Copper(I) (Cu(I)) and Silver(I) (Ag(l)) [2]. | | Experimental
Methodology |

¢ Synthesis: Condensation of metal halides (e.g., Cul, AgCl) with the thiosemicarbazone ligand in the
presence of triphenylphosphine (PhsP).

¢ Structural Characterization: Techniques included Single-crystal X-ray diffraction (XRD) to
determine the 3D structure, bonding, and geometry around the metal center.
e Geometry: Complexes showed tetrahedral (monomeric) or halogen-bridged dinuclear structures.

¢ Binding Site: Coordination to the metal ion occurred primarily through the thione sulfur atom of the
thiosemicarbazone ligand [2].

| | Biological Assay | The resulting complexes were screened for anti-M. tuberculosis activity (against
H37RYV strain) [2]. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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